Cas no 861038-20-2 (4-3,4-Dihydro-1(2H)-quinolinylaniline)

• Product Name: 4-3,4-Dihydro-1(2H)-quinolinylaniline
• CAS No: 861038-20-2
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 4717777
• Update Time: 2025-10-30

4-3,4-Dihydro-1(2H)-quinolinylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[3,4-DIHYDRO-1(2H)-QUINOLINYL]ANILINE
• 4-(3,4-DIHYDROQUINOLIN-1(2H)-YL)ANILINE
• 4-(3,4-dihydro-2H-quinolin-1-yl)aniline
• 4-3,4-Dihydro-1(2H)-quinolinylaniline

• Inchi： 1S/C15H16N2/c16-13-7-9-14(10-8-13)17-11-3-5-12-4-1-2-6-15(12)17/h1-2,4,6-10H,3,5,11,16H2
• InChI Key： IMYBMPFGRJVRBT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N)C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 29.3

Additional information on 4-3,4-Dihydro-1(2H)-quinolinylaniline

4-3,4-Dihydro-1(2H)-quinolinylaniline: A Comprehensive Overview

The compound 4-3,4-Dihydro-1(2H)-quinolinylaniline (CAS No. 861038-20-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 4-3,4-Dihydro-1(2H)-quinolinylaniline features a quinoline ring system with a dihydro modification at positions 3 and 4, along with an aniline substituent at position 1. This unique combination of structural elements contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that 4-3,4-Dihydro-1(2H)-quinolinylaniline exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in the design of drugs targeting chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

One of the key aspects of 4-3,4-Dihydro-1(2H)-quinolinylaniline is its ability to modulate cellular signaling pathways. Experimental data indicate that the compound interacts with key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, 4-3,4-Dihydro-1(2H)-quinolinylaniline can reduce the production of pro-inflammatory mediators, thereby alleviating symptoms associated with inflammatory conditions.

In addition to its anti-inflammatory effects, 4-3,4-Dihydro-1(2H)-quinolinylaniline has also been investigated for its potential as an anticancer agent. Studies conducted at leading research institutions have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast and prostate cancers. The mechanism underlying this activity appears to involve the modulation of mitochondrial function and the activation of caspase pathways. These findings underscore the compound's potential as a novel chemotherapeutic agent.

The synthesis of 4-3,4-Dihydro-1(2H)-quinolinylaniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and improve the overall efficiency of the process. This has made it possible to scale up production for preclinical studies and potential clinical trials.

From an analytical standpoint, 4-3,4-Dihydro-1(2H)-quinolinylaniline has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed the compound's molecular structure and purity, ensuring its suitability for biological testing.

In terms of pharmacokinetics, preliminary studies indicate that 4-3,4-Dihydro-1(2H)-quinolinylaniline exhibits favorable absorption and bioavailability profiles. However, further research is needed to fully understand its pharmacokinetic properties and optimize its delivery for therapeutic use.

The discovery and characterization of 4-3,4-Dihydro-1(2H)-quinolinylaniline represent a significant advancement in the field of medicinal chemistry. Its unique combination of anti-inflammatory, antioxidant, and anticancer properties positions it as a promising candidate for drug development. As research into this compound continues to progress, it is anticipated that new insights will emerge regarding its therapeutic potential and mechanistic underpinnings.